4-[N-(2-ETHOXYPHENYL)METHANESULFONAMIDO]BUTANAMIDE

• IUPAC Name: 4-(2-ethoxy-N-methylsulfonylanilino)butanamide
• InChI: InChI=1S/C13H20N2O4S/c1-3-19-12-8-5-4-7-11(12)15(20(2,17)18)10-6-9-13(14)16/h4-5,7-8H,3,6,9-10H2,1-2H3,(H2,14,16)
• InChI Key: FNBFQDFGRGLPRG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N(CCCC(=O)N)S(=O)(=O)C
• Molecular Formula: C13H20N2O4S
• Molecular Weight: 300.38 g/mol

Description

4-[N-(2-ETHOXYPHENYL)METHANESULFONAMIDO]BUTANAMIDE is a synthetic organic compound with a complex structure It is characterized by the presence of an ethoxyphenyl group, a methanesulfonamido group, and a butanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[N-(2-ETHOXYPHENYL)METHANESULFONAMIDO]BUTANAMIDE typically involves multiple steps, starting with the preparation of the intermediate compounds. One common method involves the reaction of 2-ethoxyaniline with methanesulfonyl chloride to form N-(2-ethoxyphenyl)methanesulfonamide. This intermediate is then reacted with butanoyl chloride under controlled conditions to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often involving advanced techniques such as continuous flow synthesis and automated reaction monitoring.

Chemical Reactions Analysis

Types of Reactions

4-[N-(2-ETHOXYPHENYL)METHANESULFONAMIDO]BUTANAMIDE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonamide group to a sulfinamide or thiol group.

Substitution: The ethoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide are employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce sulfinamides or thiols.

Scientific Research Applications

4-[N-(2-ETHOXYPHENYL)METHANESULFONAMIDO]BUTANAMIDE has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-[N-(2-ETHOXYPHENYL)METHANESULFONAMIDO]BUTANAMIDE involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• N-{2-[4-(dimethylsulfamoyl)phenoxy]ethyl}-4-[N-(2-ethoxyphenyl)methanesulfonamido]butanamide
• 2-[N-(4-ethoxyphenyl)methanesulfonamido]-N,N-dimethylpropanamide

Uniqueness

4-[N-(2-ETHOXYPHENYL)METHANESULFONAMIDO]BUTANAMIDE is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its structure allows for versatile chemical modifications, making it a valuable compound in various research fields.